Cas no 910635-40-4 (5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid)

• Product Name: 5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
• CAS No: 910635-40-4
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1958729
• PubChem ID: 57508882
• Update Time: 2025-04-21

5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-5,5-dimethyl-
• 5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• 5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
• P13040
• SCHEMBL1854014
• DB-340601
• 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
• 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylicacid
• GBWOOJHXGVEEMJ-UHFFFAOYSA-N
• 910635-40-4
• CS-0058082

• Inchi： 1S/C11H14O2S/c1-11(2)4-3-8-7(5-11)6-14-9(8)10(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： GBWOOJHXGVEEMJ-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C(=O)O)CCC(C)(C)C2

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids